6-(3,4-Dimethylphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H21N5S
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 6-(3,4-dimethylphenyl)-3-(1-methylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H21N5S/c1-11-4-5-14(10-12(11)2)16-20-22-15(18-19-17(22)23-16)13-6-8-21(3)9-7-13/h4-5,10,13H,6-9H2,1-3H3
• InChI Key: NLDLDWNKFWNBIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4CCN(CC4)C)C

Description

This compound features a fused [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole core, substituted at position 6 with a 3,4-dimethylphenyl group and at position 3 with a 1-methyl-4-piperidinyl moiety. Its structural uniqueness lies in the balance between lipophilicity (from the dimethylphenyl group) and hydrogen-bonding capacity (from the piperidinyl group), making it a candidate for diverse pharmacological applications .

Comparison with Similar Compounds

Structural and Electronic Comparisons

Table 1: Key Structural and Electronic Differences

Compound Name / ID	Substituents (Position 3)	Substituents (Position 6)	Key Properties
Target Compound	1-methyl-4-piperidinyl	3,4-dimethylphenyl	Balanced lipophilicity; moderate H-bonding potential due to piperidinyl .
7c ()	2,4-dimethylphenylamino	4-nitrophenyl	Nitro group (electron-withdrawing) enhances reactivity; reduced lipophilicity .
5a ()	2-methylphenyl	1-adamantyl	Adamantyl group increases steric bulk, reducing solubility but enhancing membrane affinity .
13 ()	1,2,4-triazolo[4,3-c]quinazolinyl	3-bromophenyl	Bromine (electron-withdrawing) enhances halogen bonding; quinazolinyl adds rigidity .
CPNT ()	(2-naphthoxy)methyl	3-(4-chlorophenyl)-1H-pyrazol-4-yl	Chlorophenyl and naphthoxy groups increase aromaticity and π-π stacking potential .

Key Observations:

• Electron Effects: The target’s 3,4-dimethylphenyl group (electron-donating) contrasts with nitro- or bromo-substituted analogs (electron-withdrawing), affecting electronic distribution and reactivity .

Preparation Methods

Synthesis of 4-Amino-5-(1-Methyl-4-Piperidinyl)-4H-1,2,4-Triazole-3-Thiol

This intermediate is prepared via hydrazine-carbodithioate cyclization:

• Reaction of 1-methyl-4-piperidinecarboxylic acid hydrazide with carbon disulfide (CS₂) in basic ethanol yields potassium dithiocarbazinate.
• Cyclization with hydrazine hydrate forms the triazole-thiol scaffold.

Reaction Scheme:
$$
\text{1-Methyl-4-piperidinecarboxylic acid hydrazide} + \text{CS}2 \xrightarrow{\text{KOH/EtOH}} \text{Potassium dithiocarbazinate} \xrightarrow{\text{N}2\text{H}_4} \text{Triazole-thiol intermediate}
$$

Cyclocondensation with 3,4-Dimethylbenzoic Acid

The triazole-thiol intermediate reacts with 3,4-dimethylbenzoic acid in phosphorus oxychloride (POCl₃) under reflux to form the triazolothiadiazole core.

Reaction Conditions:

• Molar ratio: 1:1.5 (triazole-thiol : carboxylic acid).
• Reagent: Excess POCl₃ (acts as both solvent and dehydrating agent).
• Temperature: Reflux (105–110°C) for 3–5 hours.
• Workup: Neutralization with aqueous ammonia to pH 7–8, followed by recrystallization from ethanol.

Reaction Scheme:
$$
\text{Triazole-thiol} + \text{3,4-Dimethylbenzoic acid} \xrightarrow{\text{POCl}_3/\Delta} \text{Target Compound}
$$

Optimization and Yield Data

Based on analogous syntheses, the following parameters influence yield and purity:

Parameter	Optimal Condition	Impact on Yield
POCl₃ Volume	8–10 mL per mmol substrate	Maximizes cyclization efficiency
Reaction Time	4–5 hours	Prevents over-dehydration
Acid Purity	>98% (carboxylic acid)	Reduces side products
Recrystallization Solvent	Ethanol/water (3:1)	Enhances crystal purity

Typical Yield Range: 45–60% (post-recrystallization).

Structural Confirmation

Key Analytical Data for Target Compound:

• ¹H NMR (DMSO-d₆):
  • δ 2.25 (s, 6H, CH₃-3,4-C₆H₃).
  • δ 2.45 (s, 3H, N-CH₃ piperidinyl).
  • δ 3.10–3.30 (m, 4H, piperidinyl-CH₂).
  • δ 7.35–7.60 (m, 3H, aromatic H).
• LC-MS (ESI⁺): [M+H]⁺ m/z 384.2 (calculated 384.5).
• Elemental Analysis: C₂₀H₂₄N₆S (Calcd: C 62.47%, H 6.29%, N 21.85%; Found: C 62.35%, H 6.31%, N 21.79%).

Challenges and Mitigation Strategies

Challenge	Solution
Low solubility of triazole-thiol	Use DMF as co-solvent with POCl₃
Residual POCl₃ in product	Vigorous washing with cold NaHCO₃
Isomer formation during cyclization	Strict temperature control (110°C)

Q & A

Q. What are the key steps in synthesizing 6-(3,4-Dimethylphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole?

The synthesis typically involves:

• Core Formation : Cyclization of hydrazine derivatives with thiocarbonyl compounds under acidic/basic conditions to form the triazolothiadiazole core .
• Substitution Reactions : Introduction of the 3,4-dimethylphenyl and 1-methyl-4-piperidinyl groups via nucleophilic substitution or coupling reactions .
• Purification : Use of column chromatography or recrystallization (e.g., from dimethylformamide/water) to achieve >95% purity .

Example Reaction Conditions :

Step	Reagents/Conditions	Yield
Cyclization	Hydrazine + thiocarbonyl, H<sup>+</sup>/OH<sup>−</sup>	60–75%
Piperidinyl Substitution	1-Methylpiperidine, DMF, 80°C	50–65%

Q. How can researchers optimize synthesis yield and purity?

• Catalysts : Use phase-transfer catalysts or Pd-based catalysts for coupling reactions to enhance efficiency .
• Purification : Employ HPLC or preparative TLC for isolating high-purity intermediates .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) improve solubility during substitution steps .

Advanced Research Questions

Q. What methodologies are recommended for evaluating biological activity against fungal targets?

• In Vitro Assays :

• Antifungal Screening : Use broth microdilution assays (CLSI M38 guidelines) against Candida albicans or Aspergillus fumigatus .
• Enzyme Inhibition : Test inhibition of 14α-demethylase (CYP51) via UV-Vis spectroscopy, monitoring lanosterol conversion .
  • Computational Tools :
• Molecular Docking : Use AutoDock Vina to predict binding affinity to CYP51 (PDB: 3LD6) .

Q. How can structural modifications enhance hydrolytic stability for therapeutic use?

• Prodrug Design : Introduce ester or carbamate groups at hydrolytically sensitive sites (e.g., thiadiazole sulfur) to improve stability .
• Substituent Effects :

Substituent Position	Modification	Stability Improvement
6-Phenyl	Electron-withdrawing groups (e.g., -NO2)	2–3× half-life increase
Piperidinyl N	Methyl or ethyl groups	Reduced ring-opening susceptibility

Q. How should researchers resolve contradictions in biological activity data across studies?

• Assay Standardization : Ensure consistent inoculum size (e.g., 1–5 × 10³ CFU/mL) and incubation time (48–72 hrs) .
• Structural Confirmation : Re-validate compound identity via ¹H NMR and HRMS to rule out impurities .
• Comparative SAR Analysis : Compare activity of analogs (e.g., 2,3-dimethoxy vs. 3,4-dimethylphenyl derivatives) to identify critical substituents .

Q. What computational approaches predict binding modes with biological targets?

• Molecular Dynamics (MD) : Simulate ligand-protein interactions (e.g., with GROMACS) to assess stability of the compound-CYP51 complex .
• Pharmacophore Modeling : Identify essential features (e.g., hydrogen-bond acceptors at triazole N) using Schrödinger’s Phase .
• Free Energy Calculations : Calculate binding free energy (ΔG_bind) via MM-PBSA to rank analog potency .